![molecular formula C11H18O4 B6269107 rac-(1R,3S)-3-[(tert-butoxy)carbonyl]cyclopentane-1-carboxylic acid, cis CAS No. 2307784-86-5](/img/no-structure.png)
rac-(1R,3S)-3-[(tert-butoxy)carbonyl]cyclopentane-1-carboxylic acid, cis
Description
Rac-(1R,3S)-3-[(tert-butoxy)carbonyl]cyclopentane-1-carboxylic acid, cis, also known as R-TBCP, is a chiral cyclopentane-1-carboxylic acid derivative that has been studied for its potential use in a variety of scientific research applications. It has been synthesized in both its cis and trans isomers and has been found to have unique properties that make it an attractive compound for use in laboratory experiments.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S)-3-[(tert-butoxy)carbonyl]cyclopentane-1-carboxylic acid, cis involves the protection of the carboxylic acid group followed by the addition of a tert-butoxycarbonyl (Boc) group to the cyclopentane ring. The Boc group is then removed and the carboxylic acid group is deprotected to yield the final product.", "Starting Materials": [ "Cyclopentanone", "Methanol", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "tert-Butyl chloroformate", "Diisopropylethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate" ], "Reaction": [ "Cyclopentanone is reacted with methanol and sodium borohydride to yield the corresponding alcohol.", "The alcohol is then oxidized to the corresponding carboxylic acid using acetic acid and sodium hydroxide.", "The carboxylic acid is protected with tert-butyl chloroformate and diisopropylethylamine to yield the corresponding Boc-protected carboxylic acid.", "The Boc group is removed using hydrochloric acid and the resulting carboxylic acid is deprotected using sodium bicarbonate and ethyl acetate to yield rac-(1R,3S)-3-[(tert-butoxy)carbonyl]cyclopentane-1-carboxylic acid, cis." ] } | |
CAS RN |
2307784-86-5 |
Molecular Formula |
C11H18O4 |
Molecular Weight |
214.3 |
Purity |
95 |
Origin of Product |
United States |
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